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Compound of Interest

Compound Name: NF864

Cat. No.: B15138170 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of NF864 and other novel inhibitors of the P2X1

receptor, a ligand-gated ion channel activated by extracellular ATP.[1] The P2X1 receptor is a

significant therapeutic target due to its role in various physiological processes, including

smooth muscle contraction, platelet aggregation, and inflammation.[1][2][3] This document

presents quantitative data, experimental methodologies, and visual representations of signaling

pathways to facilitate an objective evaluation of these compounds.

Quantitative Comparison of P2X1 Inhibitors
The following table summarizes the inhibitory potency (IC50) and selectivity of NF864 and a

selection of novel P2X1 receptor antagonists. It is important to note that direct comparison of

IC50 values should be approached with caution, as experimental conditions can vary between

studies.
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Inhibitor P2X1 IC50
Selectivity
Profile

Mechanism of
Action

Reference

NF864

Selective P2X1

inhibitor in

human platelets

(Specific IC50

not readily

available in cited

literature)

Selective for

P2X1
Not specified [4]

NF449

~0.05 nM

(human P2X1)[5]

/ 0.28 nM (rat

P2X1)[6][7]

Highly selective

over other P2X

receptors (e.g.,

hP2X7 IC50 = 40

µM)[5] and P2Y

receptors.[7]

However, it can

act as a Gsα-

selective G

protein

antagonist.[6][7]

Competitive[5][8] [5][6][7][8]

MRS2159
Nanomolar

potency

Selective for

P2X1
Competitive [2]

Aurintricarboxylic

Acid (ATA)

Nanomolar

potency
Not specified

Non-

competitive/Allos

teric

[2]

PSB-2001
Nanomolar

potency
Not specified

Non-

competitive/Allos

teric

[2]

Ro 0437626 3 µM

>30-fold

selective over

P2X2, P2X3, and

P2X2/3

Not specified [9][10]
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P2X1 Receptor Signaling Pathway
Activation of the P2X1 receptor by ATP initiates a cascade of intracellular events. The following

diagram illustrates the canonical signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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